5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
Overview
Description
5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H5BrN2O2 and its molecular weight is 241.04 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Heterocycles
5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid plays a crucial role in the synthesis of complex heterocycles. A study by Alekseyev et al. (2015) demonstrates the use of Fischer indole cyclization in polyphosphoric acid for synthesizing heterocycles with the 5-bromo-1H-pyrrolo[2,3-b]pyridine framework. This method allows the construction of 5-bromo-7-azaindole scaffolds with alkyl or aryl substituents, showcasing its potential in creating diverse molecular structures (Alekseyev, Amirova, & Terenin, 2015).
Synthesis of Carboxylic Acid Derivatives
The compound is also instrumental in the synthesis of carboxylic acid derivatives. For instance, the work by Bae et al. (2014) involves carbonylative cyclization of β-bromo-α,β-unsaturated carboxylic acids, leading to the formation of pyrrole derivatives. This indicates its role in creating novel organic compounds, useful in various chemical applications (Bae & Cho, 2014).
Application in Total Synthesis
A significant application of this compound is in the total synthesis of complex organic molecules. Baeza et al. (2010) employed it in the synthesis of variolin B and deoxyvariolin B, which are natural alkaloids. The method involved palladium-mediated functionalization, highlighting its utility in the synthesis of biologically active compounds (Baeza, Mendiola, Burgos, Alvarez-Builla, & Vaquero, 2010).
Anticancer Agent Synthesis
In medicinal chemistry, this compound has been used in synthesizing potential anticancer agents. Stepanenko et al. (2011) synthesized organometallic complexes using a derivative of this compound, indicating its relevance in developing new therapeutic agents (Stepanenko et al., 2011).
Synthesis of Antifolate Inhibitors
Its role in synthesizing antifolate inhibitors, which have applications in cancer treatment, is also noteworthy. Wang et al. (2010) synthesized pyrrolo[2,3-d]pyrimidine derivatives with a thienoyl side chain, targeting folate receptors in tumor cells. This synthesis utilized derivatives of this compound, showcasing its importance in the development of antitumor drugs (Wang et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-4-1-5-6(8(12)13)3-11-7(5)10-2-4/h1-3H,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFVRLQXVTZZPGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1C(=CN2)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60649818 | |
Record name | 5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60649818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
849068-61-7 | |
Record name | 5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60649818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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